Cas no 41915-99-5 (Urea,N,N-dimethyl-N'-(3-pyridinylmethyl)-)

Urea,N,N-dimethyl-N'-(3-pyridinylmethyl)- structure
41915-99-5 structure
Product Name:Urea,N,N-dimethyl-N'-(3-pyridinylmethyl)-
CAS No:41915-99-5
MF:C9H13N3O
MW:179.219021558762
CID:333282
PubChem ID:304385
Update Time:2025-04-19

Urea,N,N-dimethyl-N'-(3-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N,N-dimethyl-N'-(3-pyridinylmethyl)-
    • 1,1-dimethyl-3-(pyridin-3-ylmethyl)urea
    • 1,1-Dimethyl-3-(3-pyridylmethyl)-harnstoff
    • AC1L74VB
    • HMS1652G13
    • N,N-Dimethyl-N'-(pyridin-3-ylmethyl)urea
    • NSC196206
    • Oprea1_132723
    • SR-01000471260
    • 41915-99-5
    • DTXSID90307898
    • NSC-196206
    • N,N-DIMETHYL-N'-(3-PYRIDYLMETHYL)UREA
    • AKOS001656109
    • Z166703568
    • SR-01000471260-1
    • Inchi: 1S/C9H13N3O/c1-12(2)9(13)11-7-8-4-3-5-10-6-8/h3-6H,7H2,1-2H3,(H,11,13)
    • InChI Key: YNRVAYREOPJJOB-UHFFFAOYSA-N
    • SMILES: O=C(N(C)C)NCC1C=NC=CC=1

Computed Properties

  • Exact Mass: 179.10599
  • Monoisotopic Mass: 179.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • PSA: 45.23
  • LogP: 1.24370
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